Cas no 1951439-53-4 (4-Bromo-3-cyanothiophene-2-carboxylic acid)

4-Bromo-3-cyanothiophene-2-carboxylic acid is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure combines a bromo substituent, a cyano group, and a carboxylic acid functionality on a thiophene core, enabling diverse reactivity for cross-coupling, nucleophilic substitution, and further derivatization. The bromine atom facilitates Suzuki or Stille couplings, while the cyano and carboxylic acid groups offer additional sites for modification, such as hydrolysis or amidation. This compound is particularly valuable in the development of thiophene-based pharmaceuticals, agrochemicals, and functional materials due to its balanced reactivity and stability. Its high purity and well-defined structure make it a reliable intermediate for precise synthetic applications.

4-Bromo-3-cyanothiophene-2-carboxylic acid structure

1951439-53-4 structure

Product Name:4-Bromo-3-cyanothiophene-2-carboxylic acid

CAS No:1951439-53-4

MF:C₆H₂BrNO₂S

MW:232.054579257965

CID:4630912

Update Time:2025-06-10

4-Bromo-3-cyanothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-cyanothiophene-2-carboxylic acid
- Inchi： 1S/C6H2BrNO2S/c7-4-2-11-5(6(9)10)3(4)1-8/h2H,(H,9,10)
- InChI Key： AKEKHJAUYBFGBP-UHFFFAOYSA-N
- SMILES： BrC1=CSC(C(=O)O)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 224
XLogP3: 1.9
Topological Polar Surface Area: 89.3

4-Bromo-3-cyanothiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI43719-1g	4-Bromo-3-cyanothiophene-2-carboxylic acid	1951439-53-4	95%	1g	$249.00	2024-04-20
A2B Chem LLC	AI43719-5g	4-Bromo-3-cyanothiophene-2-carboxylic acid	1951439-53-4	95%	5g	$880.00	2024-04-20
1PlusChem	1P00I3MV-1g	4-Bromo-3-cyanothiophene-2-carboxylic acid	1951439-53-4	95%	1g	$261.00	2025-02-28
1PlusChem	1P00I3MV-5g	4-Bromo-3-cyanothiophene-2-carboxylic acid	1951439-53-4	95%	5g	$933.00	2025-02-28

4-Bromo-3-cyanothiophene-2-carboxylic acid Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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5. Aggregated-fluorescent detection of PFAS with a simple chip

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Additional information on 4-Bromo-3-cyanothiophene-2-carboxylic acid

4-Bromo-3-Cyanothiophene-2-Carboxylic Acid: A Comprehensive Overview

4-Bromo-3-cyanothiophene-2-carboxylic acid, with the CAS number 1951439-53-4, is a significant compound in the realm of organic chemistry, particularly within the thiophene derivatives family. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent advancements in synthetic methodologies and material science have further highlighted its versatility and utility.

The molecular structure of 4-bromo-3-cyanothiophene-2-carboxylic acid comprises a thiophene ring substituted with a bromine atom at position 4, a cyano group at position 3, and a carboxylic acid group at position 2. This substitution pattern imparts distinctive electronic properties to the molecule, making it an intriguing subject for both fundamental and applied research.

Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and modular assembly strategies. These methods not only enhance the efficiency of production but also pave the way for further functionalization of the molecule, opening avenues for tailored applications.

In terms of applications, 4-bromo-3-cyanothiophene-2-carboxylic acid has shown promise in material science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. Its electronic properties make it a candidate for use in flexible electronics and optoelectronic devices.

The compound's role in drug discovery is another area of active research. Its structural features suggest potential bioactivity, making it a lead compound for exploring new therapeutic agents against various diseases.

Recent research has also delved into the electrochemical properties of this compound, revealing its potential as an electrode material in energy storage devices like supercapacitors and batteries.

In conclusion, 4-bromo-3-cyanothiophene-2-carboxylic acid stands out as a versatile compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.